Cas no 19182-11-7 (1,2-Diethylnaphthalene)

• Product Name: 1,2-Diethylnaphthalene
• CAS No: 19182-11-7
• MF: C₁₄H₁₆
• MW: 184.276844024658
• CID: 1385060
• PubChem ID: 526761
• Update Time: 2025-06-12

1,2-Diethylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2-diethyl-
• 1,2-diethylnaphthalene
• 19182-11-7
• Naphthalene, 1,2-diethyl
• Diethylnaphthalene
• DTXSID80335741
• 1,2-Diethylnaphthalene

• Inchi： 1S/C14H16/c1-3-11-9-10-12-7-5-6-8-14(12)13(11)4-2/h5-10H,3-4H2,1-2H3
• InChI Key： UUCHLIAGHZJJER-UHFFFAOYSA-N
• SMILES： C1(CC)C2C=CC=CC=2C=CC=1CC

Computed Properties

• Exact Mass: 184.12528
• Monoisotopic Mass: 184.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: NA
• PSA: 0

1,2-Diethylnaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1,2-Diethylnaphthalene

Introduction to 1,2-Diethylnaphthalene (CAS No. 19182-11-7)

1,2-Diethylnaphthalene, with the chemical formula C₁₀H₁₂, is an organic compound belonging to the naphthalene derivative family. This compound is characterized by the presence of two ethyl groups attached to the first and second positions of the naphthalene ring system. Its CAS number, 19182-11-7, uniquely identifies it in chemical databases and literature, facilitating precise referencing in scientific and industrial applications.

The structural configuration of 1,2-diethylnaphthalene imparts unique electronic and steric properties, making it a subject of interest in various chemical research domains. The ethyl substituents introduce electron-donating effects through hyperconjugation and inductive effects, influencing its reactivity and interaction with other molecules. These characteristics have positioned 1,2-diethylnaphthalene as a valuable intermediate in synthetic chemistry, particularly in the development of complex organic molecules.

In recent years, advancements in spectroscopic techniques and computational chemistry have enabled a deeper understanding of the molecular behavior of 1,2-diethylnaphthalene. Researchers have leveraged these tools to study its electronic transitions, vibrational modes, and potential applications in material science. For instance, the compound's ability to exhibit fluorescence has been explored in the context of developing novel luminescent materials for optoelectronic devices.

The pharmaceutical industry has also shown interest in 1,2-diethylnaphthalene due to its structural similarity to certain bioactive molecules. While not directly utilized as a therapeutic agent, it serves as a scaffold for designing derivatives with potential pharmacological properties. Computational modeling has been instrumental in predicting how modifications to the 1,2-diethylnaphthalene core can enhance binding affinity to biological targets. This approach aligns with the growing trend toward structure-based drug design.

From an industrial perspective, 1,2-diethylnaphthalene finds applications as a precursor in the synthesis of dyes, pigments, and specialty chemicals. Its stability under various reaction conditions makes it a preferred choice for intermediate steps in multi-step syntheses. Additionally, its role as a building block in polymer chemistry has been investigated, particularly for creating high-performance materials with tailored properties.

The environmental impact of 1,2-diethylnaphthalene is another area of active research. Studies have examined its degradation pathways and potential ecological effects under different environmental conditions. These investigations are crucial for ensuring that its use does not pose unintended consequences on ecosystems. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields.

In conclusion, 1,2-Diethylnaphthalene (CAS No. 19182-11-7) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in research and industrial applications. As our understanding of its properties continues to evolve, 1,2-Diethylnaphthalene will likely remain at the forefront of chemical innovation.